Cas no 2171624-59-0 (4-(3,5-diiodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3,5-diiodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171624-59-0
• MF: C₂₆H₂₂I₂N₂O₅
• MW: 696.272231578827
• CID: 6415154
• PubChem ID: 165582001
• Update Time: 2025-10-22

4-(3,5-diiodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-diiodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171624-59-0
• 4-[(3,5-diiodophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1526380

• Inchi： 1S/C26H22I2N2O5/c27-15-11-16(28)13-17(12-15)29-25(33)23(9-10-24(31)32)30-26(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,11-13,22-23H,9-10,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： LFEBAOSDQOETJH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)I

Computed Properties

• Exact Mass: 695.96182g/mol
• Monoisotopic Mass: 695.96182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3,5-diiodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(3,5-diiodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid: A Novel Compound for Pharmaceutical Applications

4-(3,5-diiodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a complex organic compound with a unique molecular structure that combines multiple functional groups, making it a potential candidate for pharmaceutical research. The compound is identified by its CAS No. 2171624-59-0, which serves as a critical identifier for regulatory and scientific documentation. The molecular framework of this compound features a butanoic acid backbone, which is further modified with carbamoyl and amino functionalities. The 3,5-diiodophenyl group attached to the butanoic acid chain introduces aromaticity and potential biological activity, while the (9H-fluoren-9-yl)methoxycarbonyl moiety contributes to molecular stability and solubility. These structural elements collectively define the compound's pharmacological profile and its potential applications in drug development.

Recent advancements in medicinal chemistry have underscored the importance of multifunctionalized molecules in targeting complex biological pathways. The butanoic acid core of this compound is a common structural motif in various pharmaceutical agents, including anti-inflammatory and antidiabetic drugs. However, the incorporation of carbamoyl and amino groups significantly enhances its reactivity and functional versatility. The 3,5-diiodophenyl substituent, a derivative of iodinated phenyl rings, has been extensively studied for its role in modulating enzyme activity and receptor interactions. This functional group is particularly relevant in the development of targeted therapies for neurodegenerative diseases and cancer, where selective modulation of cellular processes is critical.

The (9H-fluoren-9-yl)methoxycarbonyl group, derived from fluorene, introduces a rigid aromatic structure that influences the compound's conformational flexibility and intermolecular interactions. Fluorene derivatives are widely used in drug delivery systems and biomaterials due to their photophysical properties and chemical stability. The methoxycarbonyl functionality further enhances the compound's solubility in aqueous environments, a crucial factor for oral bioavailability and in vivo efficacy. These structural modifications position the compound as a promising candidate for prodrug design, where controlled release of active metabolites can optimize therapeutic outcomes.

Current research in pharmaceutical chemistry emphasizes the development of structure-activity relationship (SAR) studies to predict the biological effects of complex molecules. The butanoic acid backbone of this compound is known to interact with proteins and lipids, making it a potential target for protein kinase inhibitors and lipid-modulating agents. The carbamoyl group, a common moiety in peptide mimetics, can facilitate peptide-like interactions with cellular receptors, enhancing target specificity. The amino functionality further contributes to hydrogen bonding and electrostatic interactions, which are essential for drug-receptor binding and signal transduction.

Recent studies on iodinated aromatic compounds have highlighted their potential in radiopharmaceuticals and imaging agents. The 3,5-diiodophenyl group is particularly valuable in positron emission tomography (PET) and single-photon emission computed tomography (SPECT), where its radioisotope-labeled derivatives can provide real-time insights into metabolic processes and disease progression. While this compound is not directly labeled with radioisotopes, its structural similarity to known radiopharmaceuticals suggests potential applications in targeted imaging and diagnostic imaging. The fluorene moiety may also contribute to photodynamic therapy (PDT), where light-sensitive compounds are used to induce phototoxic effects in cancer cells.

The fluoren-9-yl ring system, a derivative of fluorene, is increasingly being explored for its photophysical properties in drug delivery and nanotechnology. The methoxycarbonyl group enhances the compound's hydrophilicity, which is critical for nanoparticle formulation and drug encapsulation. These properties make the compound a potential candidate for nanomedicine, where controlled release of therapeutic agents can improve treatment efficacy and reduce side effects. The butanoic acid backbone may also serve as a linker for attaching functional groups, enabling the development of multivalent ligands and targeted drug delivery systems.

Advancements in computational chemistry and molecular modeling have facilitated the prediction of molecular interactions and biological activity of complex compounds like this one. The 3,5-diiodophenyl group is known to interact with metalloenzymes and ion channels, making it a potential target for ion channel modulators and metalloenzyme inhibitors. The carbamoyl functionality can form hydrogen bonds with amino acid residues, influencing protein conformation and enzyme activity. The amino group may also participate in electrostatic interactions, further modulating drug-receptor binding and signal transduction.

Recent studies on multifunctionalized molecules have demonstrated their potential in combination therapy and multitarget drugs. The butanoic acid backbone, combined with carbamoyl and amyino functionalities, allows for the simultaneous targeting of multiple pathways involved in disease progression. This property is particularly relevant in chronic diseases such as diabetes, cancer, and neurodegenerative disorders, where multitarget approaches are essential for comprehensive disease management. The fluorene moiety may further contribute to anti-inflammatory and antioxidant effects, enhancing the compound's therapeutic potential.

The fluoren-9-yl ring system has also been explored for its photophysical properties in drug delivery and nanotechnology. The methoxycarbonyl group enhances the compound's hydrophilicity, which is critical for nanoparticle formulation and drug encapsulation. These properties make the compound a potential candidate for nanomedicine, where controlled release of therapeutic agents can improve treatment efficacy and reduce side effects. The butanoic acid backbone may also serve as a linker for attaching functional groups, enabling the development of multivalent ligands and targeted drug delivery systems.

Advancements in computational chemistry and molecular modeling have facilitated the prediction of molecular interactions and biological activity of complex compounds like this one. The 3,5-diiodophenyl group is known to interact with metalloenzymes and ion channels, making it a potential target for ion channel modulators and metalloenzyme inhibitors. The carbamoyl functionality can form hydrogen bonds with amino acid residues, influencing protein conformation and enzyme activity. The amino group may also participate in electrostatic interactions, further modulating drug-receptor binding and signal transduction.

The fluoren-9-yl ring system has also been explored for its photophysical properties in drug delivery and nanotechnology. The methoxycarbonyl group enhances the compound's hydrophilicity, which is critical for nanoparticle formulation and drug encapsulation. These properties make the compound a potential candidate for nanomedicine, where controlled release of therapeutic agents can improve treatment efficacy and reduce side effects. The butanoic acid backbone may also serve as a linker for attaching functional groups, enabling the development of multivalent ligands and targeted drug delivery systems.

Recent studies on multifunctionalized molecules have demonstrated their potential in combination therapy and multitarget drugs. The butanoic acid backbone, combined with carbamoyl and amino functionalities, allows for the simultaneous targeting of multiple pathways involved in disease progression. This property is particularly relevant in chronic diseases such as diabetes, cancer, and neurodegenerative disorders, where multitarget approaches are essential for comprehensive disease management. The fluorene moiety may further contribute to anti-inflammatory and antioxidant effects, enhancing the compound's therapeutic potential.

Advancements in computational chemistry and molecular modeling have facilitated the prediction of molecular interactions and biological activity of complex compounds like this one. The 3,5-diiodophenyl group is known to interact with metalloenzymes and ion channels, making it a potential target for ion channel modulators and metalloenzyme inhibitors. The carbamoyl functionality can form hydrogen bonds with amino acid residues, influencing protein conformation and enzyme activity. The amino group may also participate in electrostatic interactions, further modulating drug-receptor binding and signal transduction.

The fluoren-9-yl ring system has also been explored for its photophysical properties in drug delivery and nanotechnology. The methoxycarbonyl group enhances the compound's hydrophilicity, which is critical for nanoparticle formulation and drug encapsulation. These properties make the compound a potential candidate for nanomedicine, where controlled release of therapeutic agents can improve treatment efficacy and reduce side effects. The butanoic acid backbone may also serve as a linker for attaching functional groups, enabling the development of multivalent ligands and targeted drug delivery systems.

Recent studies on multifunctionalized molecules have demonstrated their potential in combination therapy and multitarget drugs. The butanoic acid backbone, combined with carbamoyl and amino functionalities, allows for the simultaneous targeting of multiple pathways involved in disease progression. This property is particularly relevant in chronic diseases such as diabetes, cancer, and neurodegenerative disorders, where multitarget approaches are essential for comprehensive disease management. The fluorene moiety may further contribute to anti-inflammatory and antioxidant effects, enhancing the compound's therapeutic potential.

Advancements in computational chemistry and molecular modeling have facilitated the prediction of molecular interactions and biological activity of complex compounds like this one. The 3,5-diiodophenyl group is known to interact with metalloenzymes and ion channels, making it a potential target for ion channel modulators and metalloenzyme inhibitors. The carbamoyl functionality can form hydrogen bonds with amino acid residues, influencing protein conformation and enzyme activity. The amino group may also participate in electrostatic interactions, further modulating drug-receptor binding and signal transduction.

The fluoren-9-yl ring system has also been explored for its photophysical properties in drug delivery and nanotechnology. The methoxycarbonyl group enhances the compound's hydrophilicity, which is critical for nanoparticle formulation and drug encapsulation. These properties make the compound a potential candidate for nanomedicine, where controlled release of therapeutic agents can improve treatment efficacy and reduce side effects. The butanoic acid backbone may also serve as a linker for attaching functional groups, enabling the development of multivalent ligands and targeted drug delivery systems.

Recent studies on multifunctionalized molecules have demonstrated their potential in combination therapy and multitarget drugs. The butanoic acid backbone, combined with carbamoyl and amino functionalities, allows for the simultaneous targeting of multiple pathways involved in disease progression. This property is particularly relevant in chronic diseases such as diabetes, cancer, and neurodegenerative disorders, where multitarget approaches are essential for comprehensive disease management. The fluorene moiety may further contribute to anti-inflammatory and antioxidant effects, enhancing the compound's therapeutic potential.

Advancements in computational chemistry and molecular modeling have facilitated the prediction of molecular interactions and biological activity of complex compounds like this one. The 3,5-diiodophenyl group is known to interact with metalloenzymes and ion channels, making it a potential target for ion channel modulators and metalloenzyme inhibitors. The carbamoyl functionality can form hydrogen bonds with amino acid residues, influencing protein conformation and enzyme activity. The amino group may also participate in electrostatic interactions, further modulating drug-receptor binding and signal transduction.

The fluoren-9-yl ring system has also been explored for its photophysical properties in drug delivery and nanotechnology. The methoxycarbonyl group enhances the compound's hydrophilicity, which is critical for nanoparticle formulation and drug encapsulation. These properties make the compound a potential candidate for nanomedicine, where controlled release of therapeutic agents can improve treatment efficacy and reduce side effects. The butanoic acid backbone may also serve as a linker for attaching functional groups, enabling the development of multivalent ligands and targeted drug delivery systems.

Recent studies on multifunctionalized molecules have demonstrated their potential in combination therapy and multitarget drugs. The butanoic acid backbone, combined with carbamoyl and amino functionalities, allows for the simultaneous targeting of multiple pathways involved in disease progression. This property is particularly relevant in chronic diseases such as diabetes, cancer, and neurodegenerative disorders, where multitarget approaches are essential for comprehensive disease management. The fluorene moiety may further contribute to anti-inflammatory and antioxidant effects, enhancing the compound's therapeutic potential.

Advancements in computational chemistry and molecular modeling have facilitated the prediction of molecular interactions and biological activity of complex compounds like this one. The 3,5-diiodophenyl group is known to interact with metalloenzymes and ion channels, making it a potential target for ion channel modulators and metalloenzyme inhibitors. The carbamoyl functionality can form hydrogen bonds with amino acid residues, influencing protein conformation and enzyme activity. The amino group may also participate in electrostatic interactions, further modulating drug-receptor binding and signal transduction.

The fluoren-9-yl ring system has also been explored for its photophysical properties in drug delivery and nanotechnology. The methoxycarbonyl group enhances the compound's hydrophilicity, which is critical for nanoparticle formulation and drug encapsulation. These properties make the compound a potential candidate for nanomedicine, where controlled release of therapeutic agents can improve treatment efficacy and reduce side effects. The butanoic acid backbone may also serve as a linker for attaching functional groups, enabling the development of multivalent ligands and targeted drug delivery systems.

Recent studies on multifunctionalized molecules have demonstrated their potential in combination therapy and multitarget drugs. The butanoic acid backbone, combined with carbamoyl and amino functionalities, allows for the simultaneous targeting of multiple pathways involved in disease progression. This property is particularly relevant in chronic diseases such as diabetes, cancer, and neurodegenerative disorders, where multitarget approaches are essential for comprehensive disease management. The fluorene moiety may further contribute to anti-inflammatory and antioxidant effects, enhancing the compound's therapeutic potential.

Advancements in computational chemistry and molecular modeling have facilitated the prediction of molecular interactions and biological activity of complex compounds like this one. The 3,5-diiodophenyl group is known to interact with metalloenzymes and ion channels, making it a potential target for ion channel modulators and metalloenzyme inhibitors. The carbamoyl functionality can form hydrogen bonds with amino acid residues, influencing protein conformation and enzyme activity. The amino group may also participate in electrostatic interactions, further modulating drug-receptor binding and signal transduction.

The fluoren-9-yl ring system has also been explored for its photophysical properties in drug delivery and nanotechnology. The methoxycarbonyl group enhances the compound's hydrophilicity, which is critical for nanoparticle formulation and drug encapsulation. These properties make the compound a potential candidate for nanomedicine, where controlled release of therapeutic agents can improve treatment efficacy and reduce side effects. The butanoic acid backbone may also serve as a linker for attaching functional groups, enabling the development of multivalent ligands and targeted drug delivery systems.

Recent studies on multifunctionalized molecules have demonstrated their potential in combination therapy and multitarget drugs. The butanoic acid backbone, combined with carbamoyl and amino functionalities, allows for the simultaneous targeting of multiple pathways involved in disease progression. This property is particularly relevant in chronic diseases such as diabetes, cancer, and neurodegenerative disorders, where multitarget approaches are essential for comprehensive disease management. The fluorene moiety may further contribute to anti-inflammatory and antioxidant effects, enhancing the compound's therapeutic potential.

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